Cas no 1809186-11-5 (Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel-)
Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel-
-
- Inchi: 1S/C11H15NO/c1-9-7-12-8-11(13-9)10-5-3-2-4-6-10/h2-6,9,11-12H,7-8H2,1H3/t9-,11-/m1/s1
- InChI Key: OEIVXYYFUJADLC-MWLCHTKSSA-N
- SMILES: N1C[C@H](C2=CC=CC=C2)O[C@H](C)C1
Experimental Properties
- Density: 0.997±0.06 g/cm3(Predicted)
- Boiling Point: 285.2±25.0 °C(Predicted)
- pka: 8.56±0.60(Predicted)
Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7430142-0.05g |
rac-(2R,6S)-2-methyl-6-phenylmorpholine |
1809186-11-5 | 95% | 0.05g |
$97.0 | 2024-05-24 | |
| Enamine | EN300-7430142-0.1g |
rac-(2R,6S)-2-methyl-6-phenylmorpholine |
1809186-11-5 | 95% | 0.1g |
$144.0 | 2024-05-24 | |
| Enamine | EN300-7430142-0.25g |
rac-(2R,6S)-2-methyl-6-phenylmorpholine |
1809186-11-5 | 95% | 0.25g |
$206.0 | 2024-05-24 | |
| Enamine | EN300-7430142-0.5g |
rac-(2R,6S)-2-methyl-6-phenylmorpholine |
1809186-11-5 | 95% | 0.5g |
$391.0 | 2024-05-24 | |
| Enamine | EN300-7430142-1.0g |
rac-(2R,6S)-2-methyl-6-phenylmorpholine |
1809186-11-5 | 95% | 1.0g |
$513.0 | 2024-05-24 | |
| Enamine | EN300-7430142-2.5g |
rac-(2R,6S)-2-methyl-6-phenylmorpholine |
1809186-11-5 | 95% | 2.5g |
$1008.0 | 2024-05-24 | |
| Enamine | EN300-7430142-5.0g |
rac-(2R,6S)-2-methyl-6-phenylmorpholine |
1809186-11-5 | 95% | 5.0g |
$1488.0 | 2024-05-24 | |
| Enamine | EN300-7430142-10.0g |
rac-(2R,6S)-2-methyl-6-phenylmorpholine |
1809186-11-5 | 95% | 10.0g |
$2209.0 | 2024-05-24 | |
| Aaron | AR021Y0E-50mg |
rac-(2R,6S)-2-methyl-6-phenylmorpholine,cis |
1809186-11-5 | 95% | 50mg |
$159.00 | 2025-02-14 | |
| Aaron | AR021Y0E-100mg |
rac-(2R,6S)-2-methyl-6-phenylmorpholine,cis |
1809186-11-5 | 95% | 100mg |
$223.00 | 2025-02-14 |
Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel-
Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel-
Morpholine derivatives have long been recognized for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Among these derivatives, the compound Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- (CAS No: 1809186-11-5) stands out as a significant molecule due to its unique stereochemistry and functional group arrangement. This compound is a result of the substitution of a methyl group at the 2-position and a phenyl group at the 6-position of the morpholine ring system.
The stereochemistry of this compound is defined by its (2R,6S)-relative configuration, which plays a crucial role in determining its physical properties and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, as it can significantly influence the molecule's interaction with biological targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that the (2R,6S)-configuration of this morpholine derivative exhibits enhanced binding affinity to certain G-protein coupled receptors (GPCRs), making it a promising candidate for therapeutic applications.
In terms of synthesis, Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- can be prepared through various routes, including asymmetric synthesis and resolution of racemic mixtures. A notable advancement in this area involves the use of chiral catalysts to achieve high enantiomeric excess during the synthesis process. This approach not only improves the efficiency of production but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.
One of the most exciting developments involving this compound is its application in drug discovery. Researchers have explored its potential as a lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies conducted at the University of California have shown that this derivative exhibits neuroprotective properties by modulating mitochondrial function and reducing oxidative stress. These findings were published in *Nature Communications* and have sparked interest in further clinical trials.
Beyond pharmaceutical applications, Morpholine derivatives are also being investigated for their role in materials science. For example, recent work published in *Advanced Materials* demonstrated that this compound can serve as a building block for self-healing polymers due to its ability to form dynamic covalent bonds under specific conditions. This property opens up new possibilities for developing advanced materials with enhanced durability and adaptability.
In conclusion, Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel- represents a prime example of how structural modifications and stereochemical considerations can lead to innovative applications across multiple disciplines. With ongoing research uncovering new potential uses and improved synthetic methods becoming available, this compound is poised to make significant contributions to both scientific advancement and industrial innovation.
1809186-11-5 (Morpholine, 2-methyl-6-phenyl-, (2R,6S)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)